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Compound of Interest

Compound Name: Butecort

CAS No.: 38965-31-0

Cat. No.: B12760279

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering solubility

issues with budesonide in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the aqueous solubility of budesonide?

Budesonide is practically insoluble in water.[1][2] Its aqueous solubility is reported to be

approximately 21.5-28 µg/mL.[2][3][4] This low solubility can present significant challenges

during the development of aqueous-based formulations.

Q2: How does pH affect the solubility of budesonide?

The solubility of budesonide is not highly dependent on pH, though some studies show slight

variations in different buffer solutions.[4][5][6] One study found the highest solubility in a buffer

with a pH of 1.2.[7] However, another indicates that pH changes do not significantly affect its

solubility.[4] It is crucial to maintain an optimized and stable pH to prevent precipitation.[6][8]
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Q3: In which organic solvents is budesonide soluble?

Budesonide is soluble in several organic solvents.[1][9][10] This property is often utilized in

initial stock solution preparation.

Troubleshooting Guide
Issue: My budesonide is not dissolving in an aqueous buffer.

Potential Causes & Solutions:

Inherent Low Solubility: Budesonide is a Biopharmaceutics Classification System (BCS)

Class II drug, characterized by high permeability but low aqueous solubility.[2][6]

Solution 1: Utilize a Co-solvent. A common technique is to first dissolve budesonide in a

minimal amount of an organic solvent in which it is freely soluble, such as ethanol, dimethyl

sulfoxide (DMSO), or dimethylformamide (DMF), before diluting it with the aqueous buffer of

choice.[9][10] For instance, a stock solution can be prepared in DMSO and then diluted with

a buffer like PBS (pH 7.2) to achieve a working concentration.[10]

Solution 2: Employ Surfactants. Non-ionic surfactants like Polysorbate 80 or Poloxamers can

form micelles that encapsulate budesonide, thereby increasing its apparent solubility in

aqueous solutions.[4][6]

Solution 3: Cyclodextrin Complexation. Cyclodextrins, such as hydroxypropyl-β-cyclodextrin

(HP-β-CD), can form water-soluble inclusion complexes with budesonide.[6][11][12][13] This

is a widely used method for enhancing the solubility of corticosteroids.

Solution 4: Prepare a Solid Dispersion. Solid dispersion involves dispersing budesonide in a

solid hydrophilic carrier, such as poloxamer 188 or Soluplus®, to improve its dissolution rate.

[2][14][15][16]

Issue: My budesonide precipitates out of solution after initial dissolution.

Potential Causes & Solutions:

pH Fluctuation: Although budesonide's solubility is not highly pH-dependent, significant

changes in the formulation's pH can lead to precipitation. Ensure the pH is optimized and
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buffered to remain stable.[6][8]

Improper Co-solvent to Aqueous Ratio: When using a co-solvent, the final concentration of

the organic solvent in the aqueous solution must be carefully controlled to prevent the drug

from crashing out.

Temperature Changes: Solubility can be temperature-dependent. Ensure that the

temperature of the solution is maintained throughout the experiment.

Data Presentation
Table 1: Solubility of Budesonide in Various Solvents

Solvent Solubility Reference

Water 21.5 - 28 µg/mL [2][3][4]

Distilled Water 0.085 ± 0.0003 mg/mL [2]

Phosphate Buffer (pH 6.8) 0.0429 ± 0.0078 mg/mL [2]

Phosphate Buffer (pH 1.2) 98.145 µg/mL [7]

Phosphate Buffer (pH 7.4) 30.928 µg/mL [7]

Ethanol ~10 mg/mL [9][10]

DMSO ~25 mg/mL [10]

Dimethylformamide ~20 mg/mL [10]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [10]

Experimental Protocols
Protocol 1: Solubility Enhancement using Co-solvents

Objective: To prepare an aqueous solution of budesonide using a co-solvent.

Materials: Budesonide powder, Dimethyl sulfoxide (DMSO), Phosphate-buffered saline (PBS,

pH 7.2), sterile microcentrifuge tubes, vortex mixer.
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Procedure:

1. Weigh the desired amount of budesonide powder.

2. Dissolve the budesonide in a minimal volume of DMSO to create a concentrated stock

solution. For example, to achieve a 25 mg/mL stock, dissolve 25 mg of budesonide in 1

mL of DMSO.[10]

3. Vortex the solution until the budesonide is completely dissolved.

4. To prepare a working solution, dilute the stock solution with the aqueous buffer of choice

(e.g., PBS). For instance, to achieve a 0.5 mg/mL solution, mix the stock solution with PBS

in a 1:49 ratio (e.g., 20 µL of stock in 980 µL of PBS).

5. It is recommended not to store the final aqueous solution for more than one day.[10]

Protocol 2: Preparation of Budesonide-Cyclodextrin Inclusion Complexes by Solvent

Evaporation

Objective: To enhance the aqueous solubility of budesonide by forming an inclusion complex

with β-cyclodextrin (CD).

Materials: Budesonide, β-cyclodextrin, Ethanol, Deionized water, Rotary evaporator.

Procedure:

1. Dissolve a specific amount of β-cyclodextrin in a mixture of water and ethanol (e.g., an

80/20 v/v ratio of H₂O/EtOH).[11][17]

2. Separately, dissolve budesonide in the minimum required volume of ethanol.[11]

3. Add the budesonide solution to the cyclodextrin solution while stirring.

4. Remove the organic solvent using a rotary evaporator.

5. The resulting product is the budesonide-cyclodextrin inclusion complex, which should

exhibit improved aqueous solubility.
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Protocol 3: Nanoparticle Formulation via Precipitation

Objective: To formulate budesonide nanoparticles to improve dissolution rates.

Materials: Budesonide, Organic solvent (e.g., ethanol), Surfactants (e.g., lecithin,

polyvinylpyrrolidone), Water.

Procedure:

1. Dissolve budesonide and selected surfactants in an organic solvent.[3]

2. Rapidly inject this organic solution into water under stirring.

3. The rapid solvent extraction causes the precipitation of budesonide as nanoparticles.

4. The resulting nanosuspension can be further processed, for instance by freeze-drying, to

obtain a powder with enhanced dissolution properties.[3]

Visualizations
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Caption: Workflow for selecting a budesonide solubilization method.
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Caption: Mechanism of cyclodextrin inclusion complexation with budesonide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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